Cas no 1171357-42-8 (N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-1-ethyl-5-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide)

N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-1-ethyl-5-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide structure

1171357-42-8 structure

Product Name:N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-1-ethyl-5-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide

CAS No:1171357-42-8

MF:C₂₂H₂₃N₅OS

MW:405.515922784805

CID:5802373

PubChem ID:25855652

Update Time:2024-01-16

N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-1-ethyl-5-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-1-ethyl-5-methyl-N-(pyridin-3-ylmethyl)pyrazole-3-carboxamide
- N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-1-ethyl-5-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide
- 1171357-42-8
- AKOS024499829
- VU0636880-1
- N-(5,6-dimethylbenzo[d]thiazol-2-yl)-1-ethyl-5-methyl-N-(pyridin-3-ylmethyl)-1H-pyrazole-3-carboxamide
- F5128-0364
- Inchi： 1S/C22H23N5OS/c1-5-27-16(4)11-19(25-27)21(28)26(13-17-7-6-8-23-12-17)22-24-18-9-14(2)15(3)10-20(18)29-22/h6-12H,5,13H2,1-4H3
- InChI Key： DHMRSELTVMYCCE-UHFFFAOYSA-N
- SMILES： N1(CC)C(C)=CC(C(N(C2=NC3=CC(C)=C(C)C=C3S2)CC2=CC=CN=C2)=O)=N1

Computed Properties

Exact Mass: 405.16233155g/mol
Monoisotopic Mass: 405.16233155g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 29
Rotatable Bond Count: 5
Complexity: 577
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 92.2Å²

N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-1-ethyl-5-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide Pricemore >>

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Life Chemicals	F5128-0364-2μmol	N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-1-ethyl-5-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide	1171357-42-8	2μmol	$57.0	2023-09-10
Life Chemicals	F5128-0364-5μmol	N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-1-ethyl-5-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide	1171357-42-8	5μmol	$63.0	2023-09-10
Life Chemicals	F5128-0364-10μmol	N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-1-ethyl-5-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide	1171357-42-8	10μmol	$69.0	2023-09-10
Life Chemicals	F5128-0364-20μmol	N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-1-ethyl-5-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide	1171357-42-8	20μmol	$79.0	2023-09-10
Life Chemicals	F5128-0364-1mg	N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-1-ethyl-5-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide	1171357-42-8	1mg	$54.0	2023-09-10
Life Chemicals	F5128-0364-2mg	N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-1-ethyl-5-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide	1171357-42-8	2mg	$59.0	2023-09-10
Life Chemicals	F5128-0364-3mg	N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-1-ethyl-5-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide	1171357-42-8	3mg	$63.0	2023-09-10
Life Chemicals	F5128-0364-4mg	N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-1-ethyl-5-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide	1171357-42-8	4mg	$66.0	2023-09-10
Life Chemicals	F5128-0364-5mg	N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-1-ethyl-5-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide	1171357-42-8	5mg	$69.0	2023-09-10
Life Chemicals	F5128-0364-10mg	N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-1-ethyl-5-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide	1171357-42-8	10mg	$79.0	2023-09-10